Cas no 119-62-0 (2-Amino-1-(4-nitrophenyl)-1,3-propanediol)

2-Amino-1-(4-nitrophenyl)-1,3-propanediol Properties

Names and Identifiers

• 2-Amino-1-(4-nitrophenyl)-1,3-propanediol
• 1-(p-Nitrophenyl)-2-amino-1,3-propanediol
• DL-THREO-2-AMINO-1(4-NITROPHYL)PROPANE-1,3-PROPANEDIOL
• 1,3-Propanediol, 2-amino-1-(p-nitrophenyl)-
• 2-amino-1-(4-nitrophenyl)propane-1,3-diol
• -hydroxy-4-nitro-
• Phenylpropanol, α-amino-&#946
• 1,3-Propanediol,2-amino-1-(p-nitrophenyl)- (6CI,8CI)
• 1-(4-Nitrophenyl)-2-amino-1,3-propanediol
• 1-(4-Nitrophenyl)-2-aminopropane-1,3-diol
• 1-(p-Nitrophenyl)-1,3-dihydroxy-2-aminopropane
• 2-Amino-1-p-nitrophenyl-1,3-propanediol
• NSC 163951
• p-Nitrophenyl-2-amino-1,3-propanediol
• 2-Amino-3-(4-nitrophenyl)-1,3-propanediol
• 1-(4'-nitrophenyl)-2-aminopropane-1,3-diol
• 2-Amino-1-(4-nitrophenyl)-1,3-Propanediol (DL-)
• D-(-)-Three-1-[4-Nitrophenyl]-2-AMino-1,3-Propanediol
• S-BASE
• NSC163951
• 2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL(DL-)/S-BASE
• NSC 12466
• (S(R*,R*))-2-Amino-1-(p-nitrophenyl)propane-1,3-diol
• 1,3-Propanediol, 2-amino-1-(4-nitrophenyl)-
• AB00601071-07
• CHEMBL25280
• dextramine
• NS00083545
• EINECS 222-997-3
• 1, 2-amino-1-(4-nitrophenyl)-
• NS00082911
• F87036
• D-(-)-threo-2-Amino-1-(p-nitrophenyl)-1,3-propanediol
• F0322-0027
• (R*,R*)-(1)-2-Amino-1-(p-nitrophenyl)propane-1,3-diol
• FT-0600616
• EN300-16771
• 1,3-Propanediol, 2-amino-1-(p-nitrophenyl)-, D-threo-(-)-
• NCGC00246273-01
• AI3-62046
• 3689-55-2
• HMS2268H24
• 2-Bromo-6-chlorophenylboronicacid
• 119-62-0
• EINECS 221-001-4
• MLS001049025
• BB 0257067
• EU-0000552
• 8FB0B566G6
• SB44222
• DTXSID501020866
• Oprea1_299899
• 1, 2-amino-1-(p-nitrophenyl)-
• SY066624
• AB00601071-09
• VS-01059
• 2-Amino-1-(4-nitrophenyl)-1,3-propanediol #
• AKOS016050620
• SMR000387020
• OCYJXSUPZMNXEN-UHFFFAOYSA-N
• MFCD00007359
• NS00079389
• UNII-8FB0B566G6
• D-threo-2-Amino-1-(4-nitrophenyl)-1,3-propanediol
• AM20050390
• NSC-163951
• phenylaceticacid
• SB79368
• AKOS000118828
• MFCD00066778
• EINECS 204-338-1
• Cambridge id 5104423
• SCHEMBL251728
• 1,3-Propanediol, 2-amino-1-(4-nitrophenyl)-, [R-(R*,R*)]-
• FT-0634580
• CBDivE_006305
• CBDivE_003085
• (R*,R*)-( inverted exclamation markA)-2-amino-1-(p-nitrophenyl)propane-1,3-diol
• Z235472440
• ALBB-015887
• 1-(4'-Nitrophenyl)-2-aminopropane-1,3-diol
• 1-(4-NITROPHENYL)-2-AMINOPROPANE-1,3-DIOL
• DB-017895
• STK386820
• trans-2-Amino-1-(4-nitrophenyl)propane-1,3-diol
• BBL002381
• DB-104195
• 1,3-propanediol, 2-amino-1-(4-nitrophenyl)-, (1R,2R)-, nitrate(1:1)
• 2-Amino-1-(4-nitrophenyl)propane-1,3-diol
• +Expand

• MDL： MFCD00066778
• InChIKey： OCYJXSUPZMNXEN-UHFFFAOYSA-N
• Inchi： 1S/C9H12N2O4/c10-8(5-12)9(13)6-1-3-7(4-2-6)11(14)15/h1-4,8-9,12-13H,5,10H2
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])C(C(CO)N)O

Computed Properties

• Exact Mass: 212.08000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 212.079707
• Heavy Atom Count: 15
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 1.17130
• PSA: 112.30000
• Refractive Index: 1.63
• Boiling Point: 451.9 °C at 760 mmHg
• Melting Point: 163-165 ºC
• Flash Point: 227.1 °C
• FEMA: 2134
• Density: 1.41

2-Amino-1-(4-nitrophenyl)-1,3-propanediol Security Information

2-Amino-1-(4-nitrophenyl)-1,3-propanediol Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%